Cas no 2138532-46-2 (1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde
• CAS No: 2138532-46-2
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 6385664
• PubChem ID: 165500045
• Update Time: 2025-10-30

1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138532-46-2
• EN300-1154212
• 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C13H14N4O/c1-9-7-11(8-18)16-17(9)12-5-6-14-13(15-12)10-3-2-4-10/h5-8,10H,2-4H2,1H3
• InChI Key： VHRFPWHEKMBTTR-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2=CC=NC(C3CCC3)=N2)N=1

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde

1-(2-Cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde

1-(2-Cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde is a complex organic compound with the CAS number 2138532-46-2. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrimidine ring fused with a cyclobutane moiety and a pyrazole ring substituted with an aldehyde group. The structure of this compound is characterized by its unique combination of aromatic and non-aromatic rings, which contributes to its potential biological activity and chemical reactivity.

The synthesis of 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde involves a series of multi-step reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only enhanced the scalability of the synthesis but also reduced environmental impact, aligning with current trends in sustainable chemical manufacturing.

One of the most intriguing aspects of this compound is its potential biological activity. Research has shown that 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The compound's ability to modulate key inflammatory pathways, such as the NF-kB signaling cascade, has been extensively studied using both in vitro and in vivo models.

In addition to its biological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The conjugated system formed by the pyrimidine and pyrazole rings imparts semiconductor-like characteristics, which could be exploited in the development of organic electronics. Recent studies have explored the use of this compound as a component in organic field-effect transistors (OFETs), demonstrating promising charge transport properties under controlled conditions.

The structural versatility of 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde also makes it a valuable building block for combinatorial chemistry and drug discovery efforts. Its ability to undergo various post-synthetic modifications, such as alkylation and acylation, allows for the generation of a wide range of derivatives with diverse functional groups. This flexibility has facilitated high-throughput screening campaigns aimed at identifying novel bioactive molecules with improved pharmacokinetic profiles.

From a computational chemistry perspective, recent advances in molecular modeling techniques have provided deeper insights into the electronic structure and conformational dynamics of this compound. Density functional theory (DFT) calculations have revealed that the cyclobutane ring introduces significant strain into the molecule, which could influence its reactivity and binding affinity to biological targets. These findings have been corroborated by experimental studies using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

In terms of applications, 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde has shown potential in both therapeutic and diagnostic contexts. Its role as a ligand in metalloenzyme inhibitors has been explored, with particular focus on its ability to coordinate with transition metals such as copper and zinc. This property could be harnessed in the development of radiopharmaceuticals for imaging applications or as catalysts in asymmetric synthesis.

Furthermore, the compound's photophysical properties have been investigated for potential use in optoelectronic devices. Studies have demonstrated that 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde exhibits strong fluorescence under UV irradiation, suggesting its utility in sensing applications or as a component in light-emitting diodes (LEDs). The integration of this compound into polymer matrices has also been explored to enhance material stability and optical performance.

Despite its promising attributes, there remain challenges associated with the practical application of 1-(2-cyclobutylpyrimidin-4-yl)-5-methyl-1H-pyrazole-3-carbaldehyde. Issues such as poor solubility in physiological fluids and limited bioavailability necessitate further research into formulation strategies and delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(2-cyclobutylpyrimidin-4-yll)-5-methyl-lH-pyrazole-S-carbaldehyde represents a fascinating example of how complex molecular architectures can lead to diverse functional properties. Its applications span across medicinal chemistry, materials science, and diagnostics, underscoring its importance as a versatile building block in modern chemical research. As ongoing studies continue to unravel its secrets, this compound is poised to make significant contributions to both academic and industrial advancements.